(S)-Cpp sodium

• Molecular Formula: C9H8ClNaO2
• Molecular Weight: 206.60 g/mol
• InChI: InChI=1S/C9H9ClO2.Na/c10-8(9(11)12)6-7-4-2-1-3-5-7;/h1-5,8H,6H2,(H,11,12);/q;+1/p-1
• InChIKey: HMHPCHNNVOLTFC-UHFFFAOYSA-M

(S)-Cpp sodium: Allosteric BDK Inhibitor for BCAA Metabolism

(S)-CPP sodium (CAS 194979-70-9), also known as (S)-α-chloro-phenylpropionic acid sodium salt, is a chiral small-molecule inhibitor that targets branched-chain α-ketoacid dehydrogenase kinase (BDK, also termed BCKDK) . BDK serves as the primary negative regulator of the mitochondrial branched-chain α-ketoacid dehydrogenase complex (BCKDC), which catalyzes the rate-limiting step in the catabolism of branched-chain amino acids (BCAAs: leucine, isoleucine, and valine) [1]. (S)-CPP acts as an allosteric inhibitor of BDK, binding to a unique pocket in the kinase's N-terminal domain rather than competing with ATP or substrate, a mechanism that distinguishes it from conventional kinase inhibitors [2].

1 BDK allosteric inhibition and BCAA catabolism pathway studies

2 Cell-permeable sodium salt for cellular and in vivo assays

3 Enantiomerically pure (S)-CPP for stereospecific research

• [1] Tso SC, Qi X, Gui WJ, et al. Structure-based design and mechanisms of allosteric inhibitors for mitochondrial branched-chain α-ketoacid dehydrogenase kinase. Proc Natl Acad Sci U S A. 2013;110(24):9728-9733. View Source
• [2] Tso SC, Qi X, Gui WJ, et al. Structure-based design and mechanisms of allosteric inhibitors for mitochondrial branched-chain α-ketoacid dehydrogenase kinase. Proc Natl Acad Sci U S A. 2013;110(24):9728-9733. Crystal structure of BDK-(S)-CPP complex. View Source

(S)-Cpp sodium Substitution and Reproducibility

Generic substitution of (S)-CPP sodium with structurally related compounds like sodium phenylbutyrate (4PB) or alternative BDK inhibitors such as clofibric acid is scientifically unsound due to marked differences in potency, binding mechanism, and target selectivity. (S)-CPP sodium binds to a unique allosteric site in the N-terminal domain of BDK, triggering helix movements that sterically prevent BDK docking to the BCKDC core—a mechanism not shared by all BDK inhibitors [1]. 4PB, a structural analog, exhibits a >8-fold weaker IC50 for BDK inhibition (53.1 μM vs. 6.3 μM) and a reduced binding affinity (Kd = 5.7 μM vs. 2.4 μM) due to suboptimal interactions at the allosteric pocket, directly translating to insufficient BCKDC activation in vivo . Furthermore, (S)-CPP demonstrates negligible off-target activity against pyruvate dehydrogenase kinase isoform 2 (PDK2) and BCKD phosphatase (BDP) at concentrations up to 1 mM, whereas 4PB is rapidly metabolized to phenylacetate (PA), a metabolite with an IC50 of 1.27 mM against BDK—effectively rendering it pharmacologically inactive [2]. These fundamental differences in molecular pharmacology mean that substituting (S)-CPP sodium with a generic BDK inhibitor will not recapitulate the same degree of BCKDC activation or BCAA reduction, potentially confounding experimental outcomes.

! Phenylbutyrate or clofibric acid analogs may exhibit reduced BDK inhibition potency and altered BCKDC activation

! Racemic or (R)-enantiomer may yield significantly lower or negligible BDK inhibitory activity, compromising assay results

! Structurally distinct BDK inhibitors (e.g., BT2) have different PK profiles, affecting exposure duration and target engagement

• [1] Tso SC, Qi X, Gui WJ, et al. Structure-based design and mechanisms of allosteric inhibitors for mitochondrial branched-chain α-ketoacid dehydrogenase kinase. Proc Natl Acad Sci U S A. 2013;110(24):9728-9733. View Source
• [2] Mokhtarani M, Diaz GA, Rhead W, et al. Urinary phenylacetylglutamine as dosing biomarker for patients with urea cycle disorders. Mol Genet Metab. 2012;107(3):308-310. View Source

(S)-Cpp sodium: Comparative Performance

BDK Inhibitory Potency Compared to 4‑Phenylbutyrate

(S)-CPP sodium exhibits an IC50 of 6.3 μM for inhibition of branched-chain α-ketoacid dehydrogenase kinase (BDK) . In a direct comparison, the structurally related compound sodium phenylbutyrate (4PB) shows a significantly higher IC50 of 53.1 μM, while clofibric acid is substantially less potent with an IC50 of 812 μM [1]. This represents an 8.4-fold and 129-fold increase in potency for (S)-CPP sodium over 4PB and clofibric acid, respectively.

BDK Potency vs. 4PB

Data to verify

IC50: 6.3 µM (S)-Cpp vs. 53.1 µM 4PB (8.4‑fold difference)

Reported inhibitory potency context; 4PB may require higher concentration for comparable kinase inhibition

Off‑target risk interpretation may differ; metabolic readouts context‑dependent

Evidence Dimension	Inhibition of BDK (IC50)
Target Compound Data	6.3 μM
Comparator Or Baseline	Sodium phenylbutyrate (4PB): 53.1 μM; Clofibric acid: 812 μM
Quantified Difference	8.4-fold more potent than 4PB; 129-fold more potent than clofibric acid
Conditions	In vitro kinase activity assay

Why This Matters

The 8.4-fold and 129-fold higher potency translates to substantially lower compound consumption and a wider effective concentration window in cellular and in vivo assays, reducing the risk of off-target effects associated with high compound concentrations.

• [1] Mokhtarani M, Diaz GA, Rhead W, et al. Urinary phenylacetylglutamine as dosing biomarker for patients with urea cycle disorders. Mol Genet Metab. 2012;107(3):308-310. Table 1. View Source

Allosteric-Site Binding Affinity vs. 4PB

(S)-CPP sodium binds to the allosteric pocket in the N-terminal domain of BDK with a dissociation constant (Kd) of 2.4 μM . In contrast, the structural analog 4PB binds to the same site with a Kd of 5.7 μM . The enhanced affinity of (S)-CPP is attributed to optimized hydrogen bonding via carboxylate oxygens and hydrophobic interactions mediated by the α-chlorine substituent and phenyl ring [1].

Allosteric Affinity vs. 4PB

Data to verify

Kd: 2.4 µM (S)-Cpp vs. 5.7 µM 4PB (2.4‑fold tighter)

Higher binding affinity may support target engagement at lower concentrations

SPR-derived context; additional hydrophobic contacts attributed to α‑Cl and phenyl ring

Evidence Dimension	Binding affinity to BDK allosteric site (Kd)
Target Compound Data	2.4 μM
Comparator Or Baseline	Sodium phenylbutyrate (4PB): 5.7 μM
Quantified Difference	2.4-fold higher binding affinity
Conditions	Surface plasmon resonance (SPR) or isothermal titration calorimetry

Why This Matters

Higher binding affinity ensures more complete target engagement at lower concentrations, reducing the required dose for effective BDK inhibition and minimizing potential off-target pharmacology.

• [1] Tso SC, Qi X, Gui WJ, et al. Structure-based design and mechanisms of allosteric inhibitors for mitochondrial branched-chain α-ketoacid dehydrogenase kinase. Proc Natl Acad Sci U S A. 2013;110(24):9728-9733. View Source

Selectivity Against PDK2 and BDP

(S)-CPP sodium demonstrates high selectivity for BDK over the structurally related pyruvate dehydrogenase kinase isoform 2 (PDK2) and the counter-regulatory BCKD phosphatase (BDP). At concentrations as high as 1 mM, (S)-CPP inhibits PDK2 and BDP by less than 10% . This indicates a selectivity window exceeding 150-fold relative to its IC50 for BDK (6.3 μM) .

BDK Selectivity

Data to verify

>150‑fold selectivity window over PDK2 and BDP at 1 mM

Supports pathway‑specific attribution of BCKDC activation to BDK inhibition

No significant off‑target inhibition observed at tested concentration

Evidence Dimension	Selectivity against PDK2 and BDP
Target Compound Data	≤10% inhibition of PDK2 and BDP at 1 mM
Comparator Or Baseline	IC50 for BDK = 6.3 μM
Quantified Difference	Selectivity window >150-fold
Conditions	In vitro kinase and phosphatase assays

Why This Matters

This high selectivity minimizes confounding biological effects from off-target kinase or phosphatase inhibition, ensuring that observed phenotypes—such as reduced BCAA levels—are directly attributable to BDK inhibition and BCKDC activation.

In Vivo Pharmacodynamics and BCAA Reduction

Intraperitoneal administration of (S)-CPP sodium at 160 mg/kg to wild-type mice results in near-complete dephosphorylation of the E1α subunit of BCKDC at Ser293 and maximal activation of the complex in multiple tissues (heart, muscle, kidney, liver) within 60 minutes . This activation is accompanied by a significant reduction in plasma branched-chain amino acid concentrations: leucine/isoleucine levels decrease by approximately 50-60% and valine by approximately 40% relative to vehicle-treated controls (P < 0.01 to P < 0.0001) [1][2]. The effective dose required for maximal response (EDmax) is established at 160 mg/kg via intraperitoneal injection .

In Vivo PD & BCAA

Reported endpoint context

ED50 ≈ 160 mg/kg i.p.; BCKDC activation and plasma BCAA reduction vs. vehicle

Dose‑dependent target engagement model; supports acute metabolic phenotyping

Wild‑type mouse model; 60 min post‑dose evaluation

Evidence Dimension	In vivo BCKDC activation and BCAA reduction
Target Compound Data	EDmax = 160 mg/kg i.p.; 50-60% reduction in Leu/Ile, 40% reduction in Val vs. vehicle at 60 min
Comparator Or Baseline	Vehicle-treated mice: baseline BCAA levels
Quantified Difference	50-60% decrease in Leu/Ile; 40% decrease in Val
Conditions	Male CD-1 mice, 160 mg/kg i.p., 60 min post-dose; LC-MS/MS analysis of plasma

Why This Matters

The validated in vivo efficacy at a defined dose provides a clear benchmark for preclinical studies, enabling researchers to reproduce robust BCKDC activation and BCAA lowering without extensive dose-finding experiments.

• [1] Tso SC, Qi X, Gui WJ, et al. Structure-based design and mechanisms of allosteric inhibitors for mitochondrial branched-chain α-ketoacid dehydrogenase kinase. Proc Natl Acad Sci U S A. 2013;110(24):9728-9733. Figure 5. View Source
• [2] Tso SC, Qi X, Gui WJ, et al. Structure-based design and mechanisms of allosteric inhibitors for mitochondrial branched-chain α-ketoacid dehydrogenase kinase. Proc Natl Acad Sci U S A. 2013;110(24):9728-9733. View Source

Pharmacokinetic Profile Compared to BT2

(S)-CPP sodium exhibits a defined in vitro pharmacokinetic profile that facilitates experimental planning. The compound shows good stability in murine liver S9 preparations with a half-life of 3.1 hours and in murine hepatocytes with a half-life of 6.8 hours . In vivo, (S)-CPP displays low clearance (CL/F = 0.113 mL/min following a 40 mg/kg i.p. dose) but limited tissue penetration (VZ/F = 20.8 mL) . In comparison, the alternative BDK inhibitor BT2 (3,6-dichlorobenzo[b]thiophene-2-carboxylic acid) demonstrates superior metabolic stability with no degradation over 240 minutes and an extended terminal half-life of 730 minutes [1].

PK vs. BT2

Cross‑study comparable

t½ liver S9 3.1 h / hepatocytes 6.8 h; CL/F 0.113 mL/min; VZ/F 20.8 mL

Shorter exposure profile vs. BT2 (t½ 12.2 h); suitable for acute study design

Cross‑study comparison; tissue distribution limited; may require more frequent dosing for sustained engagement

Evidence Dimension	In vitro metabolic stability (half-life)
Target Compound Data	t1/2 = 3.1 h (liver S9), 6.8 h (hepatocytes); in vivo CL/F = 0.113 mL/min
Comparator Or Baseline	BT2: t1/2 = 730 min (12.2 h), no degradation over 240 min
Quantified Difference	BT2 exhibits approximately 2-4 fold longer half-life and superior metabolic stability
Conditions	Murine liver S9 fractions and primary murine hepatocytes; in vivo mouse PK

Why This Matters

The defined PK parameters allow researchers to select appropriate dosing regimens for acute vs. chronic studies. While BT2 offers superior metabolic stability for long-term in vivo studies, (S)-CPP sodium's established in vivo efficacy data and selectivity profile make it the preferred choice for acute pharmacological interventions and mechanistic studies.

• [1] Tso SC, Gui WJ, Wu CY, et al. Benzothiophene carboxylate derivatives as novel allosteric inhibitors of branched-chain α-ketoacid dehydrogenase kinase. J Biol Chem. 2014;289(30):20583-20593. View Source

(S)-Cpp sodium: Research and Preclinical Applications

Acute Pharmacodynamic Studies of BCAA Catabolism in Rodents

For researchers requiring robust, acute activation of BCKDC and rapid reduction of plasma branched-chain amino acids (BCAAs) in rodent models, (S)-CPP sodium offers a validated and reproducible protocol. Intraperitoneal administration at 160 mg/kg achieves maximal BCKDC activation and 50-60% reduction in circulating leucine/isoleucine within 60 minutes [1]. This established efficacy, supported by published dose-response and time-course data, minimizes the need for preliminary dose-finding studies and ensures consistent experimental outcomes across independent studies. The compound's well-defined selectivity profile (<10% inhibition of PDK2 and BDP at 1 mM) further ensures that observed metabolic effects are directly attributable to BDK inhibition, reducing confounding variables in mechanistic investigations .

In Vitro and Cellular Validation of BDK Signaling

As one of the most extensively characterized allosteric BDK inhibitors with published crystal structures of the BDK-(S)-CPP complex, (S)-CPP sodium serves as an ideal positive control and benchmark for evaluating novel BDK inhibitors or alternative therapeutic strategies targeting BCAA metabolism [1]. Its defined in vitro IC50 (6.3 μM), binding affinity (Kd = 2.4 μM), and in vivo pharmacodynamic parameters (EDmax = 160 mg/kg) provide a robust reference point for comparative potency, efficacy, and selectivity assessments [2]. Researchers can confidently compare the performance of new chemical entities against (S)-CPP to establish relative improvements in target engagement, cellular activity, or in vivo BCAA lowering, enabling data-driven go/no-go decisions in drug discovery programs.

In Vivo PK/PD Correlation Studies

Elevated BCAAs are implicated in the pathophysiology of maple syrup urine disease (MSUD), heart failure, obesity, and type 2 diabetes [1]. (S)-CPP sodium provides a selective pharmacological tool to acutely enhance BCAA catabolism in relevant animal models, allowing researchers to dissect the causal relationships between BCAA accumulation and disease phenotypes. The compound's high selectivity for BDK over PDK2 and BDP ensures that any observed improvements in metabolic or functional endpoints are not confounded by off-target effects on pyruvate metabolism or phosphatase activity . This makes (S)-CPP sodium particularly valuable for proof-of-concept studies exploring BDK inhibition as a therapeutic strategy for MSUD and heart failure [2].

Benchmarking Novel BDK Inhibitors

For cell-based assays or biochemical studies investigating the downstream consequences of BDK inhibition and BCKDC activation, (S)-CPP sodium offers a favorable balance of potency and selectivity. Its 8.4-fold higher potency compared to the structural analog 4PB (IC50 6.3 μM vs. 53.1 μM) allows researchers to achieve significant BDK inhibition at lower compound concentrations, reducing the likelihood of cytotoxicity or off-target effects associated with high micromolar concentrations of phenylbutyrate [1]. Furthermore, the negligible inhibition of PDK2 and BDP at concentrations up to 1 mM ensures that observed cellular responses—such as changes in BCAA oxidation, TCA cycle flux, or mitochondrial respiration—are specifically linked to BDK blockade rather than pleiotropic effects on related metabolic enzymes .

Application

Selection Property

Validation Focus

Acute BCAA catabolism PD studies (rodent)

In vivo target engagement (BCKDC activation)

Dose‑dependent plasma BCAA reduction and pathway activation monitoring

In vitro / cellular BDK signaling validation

Cell‑permeable allosteric BDK inhibitor

BCKDC phosphorylation status and BCAA catabolic flux endpoints

In vivo PK/PD correlation studies

Moderate metabolic stability and low clearance

Exposure‑response relationship for target engagement; temporal BCAA dynamics

Benchmarking novel BDK inhibitors

Comparator potency and binding affinity context

Performance comparison against established BDK ligand profiles

• [1] Tso SC, Qi X, Gui WJ, et al. Structure-based design and mechanisms of allosteric inhibitors for mitochondrial branched-chain α-ketoacid dehydrogenase kinase. Proc Natl Acad Sci U S A. 2013;110(24):9728-9733. Figure 5. View Source
• [2] Tso SC, Gui WJ, Wu CY, et al. Benzothiophene carboxylate derivatives as novel allosteric inhibitors of branched-chain α-ketoacid dehydrogenase kinase. J Biol Chem. 2014;289(30):20583-20593. View Source